Cas no 864522-79-2 (1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-)
864522-79-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-
CAS No:864522-79-2
MF:C8H12N2O2S
MW:200.258080482483
CID:4255353
Update Time:2025-04-01
1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl-
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- Inchi: 1S/C8H12N2O2S/c1-3-13-5-10-7(8(11)12)4-6(2)9-10/h4H,3,5H2,1-2H3,(H,11,12)
- InChI Key: LTOZRMZLBAVLJG-UHFFFAOYSA-N
- SMILES: N1(CSCC)C(C(O)=O)=CC(C)=N1
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 363.9±32.0 °C(Predicted)
- pka: 3.43±0.36(Predicted)
1H-Pyrazole-5-carboxylic acid, 1-[(ethylthio)methyl]-3-methyl- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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